2-(4-Aminophenyl)-1-(4-methylpiperazin-1-yl)ethan-1-one

• IUPAC Name: 2-(4-aminophenyl)-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C13H19N3O/c1-15-6-8-16(9-7-15)13(17)10-11-2-4-12(14)5-3-11/h2-5H,6-10,14H2,1H3
• InChI Key: AJGWCRWPCTVETH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CC2=CC=C(C=C2)N
• Molecular Formula: C13H19N3O
• DSSTOX Substance ID: DTXSID10588228
• Molecular Weight: 233.31 g/mol
• CAS RN: 150784-50-2

Description

2-(4-Aminophenyl)-1-(4-methylpiperazin-1-yl)ethan-1-one, also known as 4-Amino-4-methylpiperidine (4-AMP), is an organic compound belonging to the class of piperidines. It is a heterocyclic compound containing a nitrogen atom in a six-membered ring. 4-AMP has a wide range of applications in various fields, such as medicinal chemistry, pharmaceuticals, and biochemistry.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• The compound has been utilized in the synthesis of various chemical derivatives. For instance, Mishriky and Moustafa (2013) synthesized a related compound, 2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile, highlighting its potential in creating novel chemical structures (Mishriky & Moustafa, 2013).
• Kohara et al. (2002) synthesized derivatives of 2-methyl-4-(4-methylpiperazin-1-yl)thieno[3,2-c][1]benzazepine, indicating the role of such compounds in developing new chemical entities (Kohara et al., 2002).

Antibacterial Activity

• Research by Merugu, Ramesh, and Sreenivasulu (2010) explored the antibacterial properties of compounds including 1-(4-(4-benzylpiperazin-1-yl)phenyl) ethanone, a structure related to the compound . This study suggests potential antibacterial applications (Merugu, Ramesh & Sreenivasulu, 2010).

Receptor Affinity Studies

• Łażewska et al. (2019) conducted a study on 2-amino-4-(4-methylpiperazin-1-yl)-1,3,5-triazines, closely related to the compound , to evaluate its affinity for human serotonin receptors, indicating its potential in neurological research (Łażewska et al., 2019).

Enzyme Inhibition

• Asghari et al. (2016) synthesized derivatives including 1-methylpiperazine, which showed significant inhibition of 15-lipoxygenase, an enzyme linked to inflammatory processes. This points towards potential anti-inflammatory applications (Asghari et al., 2016).

DNA Ligand Evaluation

• Clark et al. (1998) synthesized a compound incorporating a 4-methylpiperazin-1-yl group for evaluation as a DNA ligand, suggesting applications in genetic studies (Clark et al., 1998).

Polymer Synthesis

• Ferruti et al. (2000) studied poly(amido-amine)s containing 2-methylpiperazine, indicating the potential of such compounds in developing new polymers with specific biological properties (Ferruti et al., 2000).

Synthesis routes and methods

Procedure details

A solution of 1-methyl-4-[(4-nitrophenyl)acetyl]piperazine (1.5 g, 5.70 mmol) in EtOH (30 mL) was reduced over palladium/charcoal (10% wt, 50% wet, 150 mg) with hydrogen under atmospheric pressure and RT for 18 h. The catalyst was separated by filtration through Celite® and the solvent evaporated to the title compound as a brown oil, 1.12 g.